Cas no 643082-10-4 (2,2'-Dichloro-3,4'bipyridine)

2,2'-Dichloro-3,4'-bipyridine is a halogenated bipyridine derivative characterized by its dichloro substitution at the 2- and 2'-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of ligands for coordination chemistry and catalysts. Its rigid bipyridine scaffold, combined with reactive chlorine substituents, enables selective functionalization, making it valuable for constructing complex heterocyclic systems. The electron-withdrawing chloro groups enhance its utility in cross-coupling reactions, such as Suzuki or Stille couplings. Its stability under standard conditions and compatibility with a range of reagents further contribute to its applicability in pharmaceutical and agrochemical research.
2,2'-Dichloro-3,4'bipyridine structure
2,2'-Dichloro-3,4'bipyridine structure
Product Name:2,2'-Dichloro-3,4'bipyridine
CAS No:643082-10-4
MF:C10H6Cl2N2
MW:225.074039936066
MDL:MFCD09037431
CID:92967
PubChem ID:11299081
Update Time:2025-06-08

2,2'-Dichloro-3,4'bipyridine Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Dichloro-3,4'-bipyridine
    • 2,2'-Dichloro-3,4'bipyridine
    • 2-chloro-3-(2-chloropyridin-4-yl)pyridine
    • 2,2'-CARBONYLDIPYRIDINE
    • 2,2'-DICHLORO-[3,4']BIPYRIDINE
    • AKOS015991279
    • CS-0322734
    • 2,2'-DICHLORO-[3,4']-BIPYRIDINE
    • BS-2093
    • 643082-10-4
    • DTXSID80461635
    • 2,2-DICHLORO-[3,4]-BIPYRIDINE
    • MDL： MFCD09037431
    • Inchi： 1S/C10H6Cl2N2/c11-9-6-7(3-5-13-9)8-2-1-4-14-10(8)12/h1-6H
    • InChI Key： GLIMZUXSXNGIOM-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=CN=1)C1C=CN=C(C=1)Cl

Computed Properties

  • Exact Mass: 223.99100
  • Monoisotopic Mass: 223.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Color/Form: Grayish yellow powder
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 340.3±37.0 °C at 760 mmHg
  • Flash Point: 190.2±12.1 °C
  • Refractive Index: 1.604
  • PSA: 25.78000
  • LogP: 3.45040
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

2,2'-Dichloro-3,4'bipyridine Security Information

2,2'-Dichloro-3,4'bipyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2'-Dichloro-3,4'bipyridine Pricemore >>

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2,2'-Dichloro-3,4'bipyridine Production Method

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